Cas no 716362-36-6 (2-amino-1H-1,3-benzodiazole-4-carboxylic acid)

• Product Name: 2-amino-1H-1,3-benzodiazole-4-carboxylic acid
• CAS No: 716362-36-6
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• MDL: MFCD06797233
• CID: 558181
• PubChem ID: 45120934
• Update Time: 2025-04-19

2-amino-1H-1,3-benzodiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-4-carboxylic acid, 2-amino- (9CI)
• 1H-Benzimidazole-7-carboxylicacid, 2-amino-
• 2-amino-1H-benzimidazole-4-carboxylic acid
• 2-amino-1H-1,3-benzodiazole-4-carboxylic acid
• EN300-127940
• F52744
• 2-Amino-1H-benzo[d]imidazole-4-carboxylicacid
• 1H-Benzimidazole-4-carboxylic acid, 2-amino- (9CI)
• DTXSID00669095
• 2-Aminobenzimidazole-4-carboxylic Acid
• 1H-Benzimidazole-4-carboxylic acid,2-amino-(9ci)
• SY039628
• MFCD06797233
• 716362-36-6
• AKOS017413587
• AS-83253
• A923395
• SCHEMBL8260543
• 2-Amino-1H-benzo[d]imidazole-4-carboxylic acid
• SCHEMBL4244593
• XH0035

• MDL： MFCD06797233
• Inchi： 1S/C8H7N3O2/c9-8-10-5-3-1-2-4(7(12)13)6(5)11-8/h1-3H,(H,12,13)(H3,9,10,11)
• InChI Key： ORQYHFUZYZIZKG-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC2=C1N=C(N)N2)=O

Computed Properties

• Exact Mass: 177.054
• Monoisotopic Mass: 177.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 11
• XLogP3: 0.7
• Topological Polar Surface Area: 92A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles